Benzenemethanol, 4-(acetyloxy)-alpha-ethenyl-3-methoxy-, acetate

• CAS RN: 53890-24-7
• Molecular Formula: C14H16O5
• Molecular Weight: 264.27 g/mol
• IUPAC Name: [4-(1-acetyloxyprop-2-enyl)-2-methoxyphenyl] acetate
• InChI: InChI=1S/C14H16O5/c1-5-12(18-9(2)15)11-6-7-13(19-10(3)16)14(8-11)17-4/h5-8,12H,1H2,2-4H3
• InChI Key: NKRBAUXTIWONOV-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=C(C=C(C=C1)C(C=C)OC(=O)C)OC
• Other CAS RN: 52946-23-3
• synonyms: 1'-acetoxyeugenol; 1'-acetoxyeugenol acetate

Description

1'-Acetoxyeugenol acetate belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. 1'-Acetoxyeugenol acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1'-acetoxyeugenol acetate is primarily located in the cytoplasm. Outside of the human body, 1'-acetoxyeugenol acetate can be found in herbs and spices. This makes 1'-acetoxyeugenol acetate a potential biomarker for the consumption of this food product.

Scientific Research Applications

Aryl Cation Generation and Reactivity

• Aryl cations from aromatic halides can be generated through photolysis, offering a convenient approach to synthesize compounds like 4-hydroxy- and 4-methoxyphenyl cations, which can then add to pi nucleophiles (Protti, Fagnoni, Mella, & Albini, 2004).

Synthesis of Benzoxazinones

• The cyclization of 2-hydroxyacetophenone hydrazones with triphosgene results in the formation of 4-methylene-1,3-benzoxazinones, which can be converted into 4-alkoxy-4-methyl-1,3-benzoxazinones and 4-fluoromethyl-4-methoxy-1,3-benzoxazinones under specific conditions (Alkhathlan, 2003).

PARP-1 and NF-κB Inhibitory Effects

• A study on Myristica fragrans (mace spice) led to the isolation of phenolic compounds exhibiting PARP-1 and NF-κB inhibitory activities, highlighting potential applications in medicinal chemistry (Acuña, Carcache, Matthew, & Carcache de Blanco, 2016).

Reductive Monoalkylation of Nitro Aryls

• Reductive monoalkylation of nitro aryls in one-pot processes using hydrogen over Pd/C in ethanol or methanol leads to the formation of secondary benzyl amino aryls, demonstrating a synthetic pathway for these compounds (Sydnes, Kuse, & Isobe, 2008).

Pyrolysis Characteristics of Model Compounds

• The pyrolysis of β-O-4 type model compounds with oxygen-containing substituents has been studied, showing that α-OH promotes the generation of aryl-ketone products and influences the pyrolysis product distributions (Li, Chen, Wang, Yang, Shao, & Chen, 2016).

Photochemistry of Chloroacetophenones

• The photochemistry of certain chloroacetophenones in nonnucleophilic solvents results in the formation of indanone derivatives and isobenzofuran-1(3H)-one, illustrating the selectivity of these photoreactions for synthetic organic chemistry applications (Plíštil, Šolomek, Wirz, Heger, & Klán, 2006).

Synthesis of Vinyl Acetate in Microemulsions

• The polymerization of vinyl acetate in microemulsions with methanol demonstrates differences in polymerization rates and initiator decomposition rates based on microemulsion structure (Donescu, Fusulan, Petcu, Boborodea, & Vasilescu, 2000).